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Compound of Interest

Compound Name: Nickel formate

Cat. No.: B3367021

A Comparative Thermogravimetric Analysis of Nickel Carboxylates: Formate, Acetate, and
Oxalate

This guide provides a comparative thermogravimetric analysis (TGA) of three common nickel
carboxylates: nickel formate, nickel acetate, and nickel oxalate. The thermal decomposition of
these compounds is of significant interest to researchers and professionals in materials science
and catalysis for the synthesis of nickel-based nanomaterials. This document summarizes key
guantitative data, details experimental protocols, and visualizes the analytical workflow.

Data Presentation

The thermal decomposition of nickel carboxylates typically proceeds in distinct stages, starting
with dehydration followed by the decomposition of the anhydrous salt. The final product is
highly dependent on the atmosphere under which the analysis is conducted. In an inert
atmosphere (like nitrogen or helium), metallic nickel or a mixture with its oxide is often the end
product, whereas in an oxidizing atmosphere (air), nickel oxide is the expected residue.

The following table summarizes the key thermal events for nickel formate dihydrate, nickel
acetate tetrahydrate, and nickel oxalate dihydrate based on available experimental data. It is
important to note that the values presented are derived from different studies and experimental
conditions may vary, which can influence the exact decomposition temperatures.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3367021?utm_src=pdf-interest
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

. Anhydrous
Dehydratio .
. Decomposit .
Nickel Atmospher n . Final
Formula ion
Carboxylate e Temperatur Product
Temperatur
e (°C)
e (°C)
Nickel ) o
Ni(HCOO)2-2 ] Not explicitly ]
Formate Air 238 - 250 NiO[1]
] H20 separated
Dihydrate
Vacuum 130 - 140 ~300 Ni
Nickel ]
Ni(CHsCOO): _ 118 - 137[2] _
Acetate Air ~350[2][3] NiO[2][3]
-4H20 [3]
Tetrahydrate
. 118 - 137[2] ~350 (multi- Ni/NiO
Helium
[3] step)[2][31[4] mixture[4]
118 - 137[2] _
Hydrogen 3] ~350[2][3] Ni[2][3]
Nickel ) )
Ni(C204)-2H2 ] Metallic
Oxalate Nitrogen ~200 - 250[2] ~320 - 400[2] )
) O Nickel[2]
Dihydrate
o Endothermic
) Not explicitly N )
Air decompositio  NiO[2]
separated

n

Experimental Protocols

The following provides a generalized methodology for conducting a comparative TGA analysis
of nickel carboxylates. Specific parameters may be adjusted based on the instrument and
analytical goals.

Objective: To determine and compare the thermal stability and decomposition pathways of
nickel formate, nickel acetate, and nickel oxalate.

Apparatus:
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Thermogravimetric Analyzer (TGA) coupled with a differential thermal analysis (DTA) or
differential scanning calorimetry (DSC) sensor.

Microbalance with high sensitivity.

Gas flow controller for atmosphere management.

Sample pans (e.g., alumina, platinum).

Materials:

Nickel Formate Dihydrate (Ni(HCOO)2:2H20) powder.

Nickel Acetate Tetrahydrate (Ni(CH3sCOQ)2-4H20) powder.

Nickel Oxalate Dihydrate (Ni(C204)-2H20) powder.

High purity nitrogen, helium, or dry air for purge gas.

Procedure:

Sample Preparation: A small amount of the nickel carboxylate sample (typically 5-10 mg) is
accurately weighed and placed into a TGA sample pan.

Instrument Setup: The TGA furnace is purged with the desired gas (e.g., nitrogen) at a
constant flow rate (e.g., 20-50 mL/min) for a sufficient time to ensure an inert atmosphere.

Thermal Program: The sample is heated from ambient temperature to a final temperature
(e.g., 600-800 °C) at a constant heating rate (e.g., 10 °C/min).

Data Acquisition: The weight loss of the sample and the temperature are continuously
recorded throughout the experiment. If available, the DTA/DSC signal is also recorded to
identify endothermic and exothermic events.

Analysis: The resulting TGA curve (weight % vs. temperature) is analyzed to determine the
onset and completion temperatures of decomposition stages, the percentage weight loss at
each stage, and the final residue percentage. The derivative of the TGA curve (DTG) is used
to identify the temperatures of maximum decomposition rates.
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o Comparative Analysis: The TGA/DTG curves of the different nickel carboxylates are overlaid
for a direct comparison of their thermal stabilities and decomposition profiles under identical
experimental conditions.

Mandatory Visualization

The following diagram illustrates the logical workflow for conducting a comparative TGA
analysis of various nickel carboxylates.
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Caption: Workflow for comparative TGA analysis of nickel carboxylates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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